Cas no 952181-73-6 (2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol)

• Product Name: 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol
• CAS No: 952181-73-6
• MF: C₁₈H₁₄N₂O₂S
• MW: 322.3810
• CID: 1061588
• Update Time: 2025-07-13

2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol Chemical and Physical Properties

Names and Identifiers

• 2,2'-[2,5-Thiophenediylbis[(E)-methylidynenitrilo]]bisphenol
• 2,2'-[(Thiophene-2,5-diyl)bis[(E)-methylidynenitrilo]]bisphenol
• CID 135603468
• 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol

• Inchi： 1S/C18H14N2O2S/c21-17-7-3-1-5-15(17)19-11-13-9-10-14(23-13)12-20-16-6-2-4-8-18(16)22/h1-12,21-22H/b19-11+,20-12+
• InChI Key： RHJIOVOWEUNXJD-AYKLPDECSA-N
• SMILES： S1C(/C(/[H])=N/C2=C([H])C([H])=C([H])C([H])=C2O[H])=C([H])C([H])=C1/C(/[H])=N/C1=C([H])C([H])=C([H])C([H])=C1O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Topological Polar Surface Area: 93.4

Additional information on 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol

Introduction to 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol (CAS No. 952181-73-6)

2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol, identified by the Chemical Abstracts Service Number (CAS No.) 952181-73-6, is a specialized organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This compound belongs to the class of biaryl derivatives featuring a thiophene core, which is well-documented for its unique electronic and photophysical properties. The structural motif of this molecule incorporates a bisphenol backbone linked by a thiophene bridge, further functionalized with nitrile groups and a central triple-bonded carbon chain, making it a versatile candidate for various applications.

The synthesis of 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol involves a multi-step process that requires precise control over reaction conditions to achieve high yield and purity. The introduction of the thiophene ring system enhances the molecule's ability to absorb light across a broad spectrum, which is particularly useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, the presence of nitrile groups introduces polarizability and reactivity, enabling further functionalization for tailored properties.

In recent years, there has been growing interest in the development of novel materials for sustainable energy solutions. 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol has been explored as a potential candidate for organic semiconductors due to its extended conjugation system and tunable energy levels. Studies have demonstrated its efficacy in enhancing charge transport properties when incorporated into polymer blends or as a standalone material. The compound's ability to form stable aggregates while maintaining high crystallinity makes it an attractive choice for next-generation electronic devices.

From a pharmaceutical perspective, the structural features of 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol have been investigated for their potential biological activity. The thiophene ring is known to exhibit bioactive properties in various therapeutic contexts, including anti-inflammatory and antimicrobial applications. Preliminary computational studies suggest that this compound may interact with biological targets through hydrogen bonding and π-stacking interactions, which could be leveraged for drug design. Further experimental validation is required to elucidate its pharmacological profile.

The compound's stability under various environmental conditions is another area of interest. Research indicates that 2,2'-2,5-Thiophenediylbis(E)-methylidynenitrilobisphenol maintains its structural integrity under UV irradiation and thermal stress, making it suitable for outdoor applications in optoelectronics and coatings. Additionally, its solubility profile in common organic solvents allows for easy processing into thin films and other forms required for industrial applications.

Advances in synthetic methodologies have enabled the production of 952181-73-6 on an industrial scale with improved efficiency. Recent innovations in catalytic processes have reduced the need for hazardous reagents while maintaining high yields. This aligns with global efforts to promote green chemistry practices and minimize environmental impact during material synthesis.

The potential applications of 952181-73-6 extend beyond electronics and pharmaceuticals. Its unique photophysical properties make it a promising candidate for sensors and diagnostic tools. For instance, its ability to undergo fluorescence quenching upon binding specific analytes could be exploited in bioimaging techniques or environmental monitoring systems.

In conclusion, 952181-73-6 represents a significant advancement in the field of advanced materials due to its multifunctional nature and broad applicability. Ongoing research continues to uncover new possibilities for this compound across multiple disciplines. As synthetic techniques evolve and computational methods improve, 952181-73-6 is poised to play an increasingly important role in future technological developments.